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Compound of Interest

Compound Name: Factor B-IN-4

Cat. No.: B12402037 Get Quote

Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) for the complement

factor B inhibitor, Factor B-IN-4, also identified as (±)-4-(1-((5-Chloro-7-methyl-1H-indol-4-

yl)methyl)piperidin-2-yl)benzoic acid, is not publicly available. The following information is

based on general best practices for the disposal of chlorinated heterocyclic carboxylic acid

compounds used in research and development. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) office for specific guidance and to perform a thorough

risk assessment before handling and disposal.

I. Essential Safety and Logistical Information
Factor B-IN-4 is a potent, small molecule inhibitor of complement factor B. Due to its biological

activity and chemical structure (a chlorinated heterocyclic compound), it should be handled with

care to avoid exposure and environmental contamination. The primary operational goal is to

ensure that any waste containing Factor B-IN-4 is properly segregated, labeled, and disposed

of in accordance with institutional and regulatory guidelines.

General Handling Precautions:

Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses

with side shields, and chemical-resistant gloves.

Avoid inhalation of any dust or aerosols.

Prevent contact with skin and eyes.
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Wash hands thoroughly after handling.

II. Quantitative Data
Due to the absence of a publicly available Safety Data Sheet (SDS) for Factor B-IN-4, a

comprehensive table of its quantitative physical and chemical properties, such as melting point,

boiling point, solubility, and toxicity data (e.g., LD50), cannot be provided. For research and

drug development professionals, it is crucial to either obtain this information from the supplier

or conduct appropriate in-house testing under controlled conditions to establish a safety profile.

Property Value

Chemical Name
(±)-4-(1-((5-Chloro-7-methyl-1H-indol-4-

yl)methyl)piperidin-2-yl)benzoic acid

Molecular Formula C22H23ClN2O2

Molecular Weight 398.88 g/mol

Physical State Solid (presumed)

Solubility
Data not available. Presumed to be soluble in

organic solvents like DMSO.

Toxicity Data
Data not available. Handle as a potent bioactive

compound.

III. Experimental Protocols: Disposal of Factor B-IN-
4 Waste
The following protocol outlines the general steps for the disposal of waste generated from the

use of Factor B-IN-4 in a laboratory setting.

1. Waste Segregation:

Solid Waste:
Collect all disposable materials that have come into contact with Factor B-IN-4, such as
contaminated gloves, pipette tips, weigh boats, and paper towels, in a dedicated, clearly
labeled hazardous waste bag.
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This bag should be kept within a secondary container in the chemical fume hood where the
work is being conducted.
Liquid Waste:
Collect all liquid waste containing Factor B-IN-4, including unused solutions and solvent
rinses, in a dedicated, sealed, and clearly labeled hazardous waste container.
The container should be made of a material compatible with the solvents used (e.g., glass or
polyethylene).
Do not mix with other waste streams unless explicitly permitted by your EHS office.
Sharps Waste:
Dispose of any contaminated needles, syringes, or other sharps in a designated sharps
container that is also labeled as containing Factor B-IN-4 waste.

2. Waste Labeling:

All waste containers must be clearly labeled with the following information:
The words "Hazardous Waste"
The full chemical name: "(±)-4-(1-((5-Chloro-7-methyl-1H-indol-4-yl)methyl)piperidin-2-
yl)benzoic acid" and "Factor B-IN-4"
The primary hazards (e.g., "Toxic," "Bioactive Compound").
The date of accumulation.
The name of the principal investigator and laboratory contact information.

3. Waste Storage:

Store hazardous waste containers in a designated, secure area within the laboratory, away
from general laboratory traffic.
Ensure containers are sealed to prevent spills or evaporation.

4. Waste Disposal Request:

When the waste container is full or ready for disposal, submit a hazardous waste pickup
request to your institution's EHS department according to their specific procedures.
Do not pour any waste containing Factor B-IN-4 down the drain.

IV. Mandatory Visualizations
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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